1-[1-(3-Methoxybenzyl)piperidin-4-yl]azepane

• Molecular Formula: C19H30N2O
• Molecular Weight: 302.5 g/mol
• IUPAC Name: 1-[1-[(3-methoxyphenyl)methyl]piperidin-4-yl]azepane
• InChI: InChI=1S/C19H30N2O/c1-22-19-8-6-7-17(15-19)16-20-13-9-18(10-14-20)21-11-4-2-3-5-12-21/h6-8,15,18H,2-5,9-14,16H2,1H3
• InChI Key: BJYPEFIGQLAQDL-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)CN2CCC(CC2)N3CCCCCC3

Description

1-[1-(3-Methoxybenzyl)piperidin-4-yl]azepane, also known as MP-10, is a synthetic compound that belongs to the class of azepane derivatives. It has been extensively studied for its potential use in the treatment of various neurological and psychiatric disorders.

Scientific Research Applications

1-[1-(3-Methoxybenzyl)piperidin-4-yl]azepane has been studied for its potential use in the treatment of various neurological and psychiatric disorders. It has been shown to have anxiolytic, antidepressant, and antipsychotic properties in animal models. 1-[1-(3-Methoxybenzyl)piperidin-4-yl]azepane has also been studied for its potential use in the treatment of drug addiction and withdrawal symptoms. It has been shown to reduce cocaine self-administration and attenuate cocaine-induced hyperactivity in rats. 1-[1-(3-Methoxybenzyl)piperidin-4-yl]azepane has also been studied for its potential use in the treatment of pain. It has been shown to reduce pain sensitivity in animal models.

Mechanism of Action

The exact mechanism of action of 1-[1-(3-Methoxybenzyl)piperidin-4-yl]azepane is not fully understood. However, it is believed to act as a partial agonist at the dopamine D2 receptor and a full agonist at the serotonin 5-HT1A receptor. 1-[1-(3-Methoxybenzyl)piperidin-4-yl]azepane has also been shown to increase the levels of dopamine and serotonin in the brain, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects
1-[1-(3-Methoxybenzyl)piperidin-4-yl]azepane has been shown to have several biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, which may contribute to its anxiolytic, antidepressant, and antipsychotic effects. 1-[1-(3-Methoxybenzyl)piperidin-4-yl]azepane has also been shown to reduce the levels of corticosterone, a stress hormone, in animal models. Additionally, 1-[1-(3-Methoxybenzyl)piperidin-4-yl]azepane has been shown to reduce the levels of inflammatory cytokines in the brain, which may contribute to its potential use in the treatment of pain.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[1-(3-Methoxybenzyl)piperidin-4-yl]azepane in lab experiments is its well-defined chemical structure and synthesis method. This allows for accurate dosing and reproducibility of results. Additionally, 1-[1-(3-Methoxybenzyl)piperidin-4-yl]azepane has been extensively studied in animal models, which provides a wealth of data for researchers to draw upon. One limitation of using 1-[1-(3-Methoxybenzyl)piperidin-4-yl]azepane in lab experiments is its potential for off-target effects, as it binds to multiple receptors in the brain. Additionally, the exact mechanism of action of 1-[1-(3-Methoxybenzyl)piperidin-4-yl]azepane is not fully understood, which may limit its potential use in certain applications.

Future Directions

There are several future directions for research on 1-[1-(3-Methoxybenzyl)piperidin-4-yl]azepane. One area of research could focus on further elucidating the mechanism of action of 1-[1-(3-Methoxybenzyl)piperidin-4-yl]azepane, which may lead to the development of more targeted therapies. Additionally, research could focus on optimizing the synthesis method of 1-[1-(3-Methoxybenzyl)piperidin-4-yl]azepane to improve yield and purity. Another area of research could focus on the potential use of 1-[1-(3-Methoxybenzyl)piperidin-4-yl]azepane in the treatment of other neurological and psychiatric disorders, such as schizophrenia and bipolar disorder. Finally, research could focus on developing new analogs of 1-[1-(3-Methoxybenzyl)piperidin-4-yl]azepane with improved pharmacological properties.
Conclusion
In conclusion, 1-[1-(3-Methoxybenzyl)piperidin-4-yl]azepane is a synthetic compound that has been extensively studied for its potential use in the treatment of various neurological and psychiatric disorders. Its well-defined chemical structure and synthesis method make it a valuable tool for lab experiments. While its exact mechanism of action is not fully understood, it has been shown to have anxiolytic, antidepressant, and antipsychotic properties in animal models. Further research on 1-[1-(3-Methoxybenzyl)piperidin-4-yl]azepane could lead to the development of more targeted therapies and new analogs with improved pharmacological properties.

Synthesis Methods

The synthesis of 1-[1-(3-Methoxybenzyl)piperidin-4-yl]azepane involves the reaction of 3-methoxybenzylpiperidine with 1-bromoazepane in the presence of a base such as potassium carbonate. The resulting product is then purified through column chromatography to obtain 1-[1-(3-Methoxybenzyl)piperidin-4-yl]azepane as a white solid. The synthesis of 1-[1-(3-Methoxybenzyl)piperidin-4-yl]azepane has been reported in several scientific publications, and the compound has been synthesized using various methods.